Cas no 898631-79-3 (3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide)

• Product Name: 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide
• CAS No: 898631-79-3
• MF: C₁₇H₂₀N₂O₅
• MW: 332.351104736328
• CID: 6007206
• PubChem ID: 16453983
• Update Time: 2025-05-22

3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide
• Benzamide, 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-
• F2414-0022
• 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydrobenzo[c]isoxazol-3-yl)benzamide
• 898631-79-3
• AKOS001517118

• Inchi： 1S/C17H20N2O5/c1-21-13-8-10(9-14(22-2)15(13)23-3)16(20)18-17-11-6-4-5-7-12(11)19-24-17/h8-9H,4-7H2,1-3H3,(H,18,20)
• InChI Key： QFBDSKDZIQYHAF-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(=NO1)CCCC2)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 332.13722174g/mol
• Monoisotopic Mass: 332.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 455.9±45.0 °C(Predicted)
• pka: 11.14±0.20(Predicted)

Additional information on 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide

Comprehensive Overview of 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide (CAS No. 898631-79-3)

3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide (CAS No. 898631-79-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzoxazole and trimethoxybenzamide moieties, exhibits promising properties for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural complexity and functional versatility.

The molecular structure of 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide combines a benzoxazole ring with a trimethoxybenzamide group, which contributes to its unique chemical behavior. This combination enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of methoxy groups further increases its solubility in organic solvents, which is crucial for laboratory and industrial applications.

One of the most discussed topics in recent years is the role of benzoxazole derivatives in drug discovery. 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide has been studied for its potential as a pharmacological agent, particularly in the development of central nervous system (CNS) therapeutics. Its ability to interact with specific biological targets makes it a candidate for further investigation in neurodegenerative diseases and other medical conditions.

In addition to its pharmaceutical potential, 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide is also explored in material science. The compound’s aromatic and heterocyclic components contribute to its use in the synthesis of advanced materials, such as organic semiconductors and photovoltaic devices. Researchers are investigating its electronic properties to determine its suitability for next-generation optoelectronic applications.

The synthesis of 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the formation of the benzoxazole ring and the subsequent coupling with trimethoxybenzoyl chloride. Optimizing these reactions for higher yields and purity remains a focus for chemists working with this compound.

From a commercial perspective, the demand for 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide is driven by its applications in both pharmaceutical and material science sectors. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the growing interest from academic and industrial researchers. Its CAS No. 898631-79-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

Safety and handling of 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide follow standard laboratory protocols. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers are advised to consult Material Safety Data Sheets (MSDS) for detailed handling instructions.

Recent advancements in computational chemistry have enabled deeper insights into the properties of 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide. Molecular modeling and density functional theory (DFT) calculations provide valuable data on its electronic structure, reactivity, and potential interactions with biological targets. These tools accelerate the compound’s exploration in various fields.

The future of 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide looks promising, with ongoing research uncovering new applications. Whether in drug development, material innovation, or chemical synthesis, this compound continues to demonstrate its versatility. As scientific interest grows, so does the need for high-quality, well-characterized samples, driving further advancements in its production and utilization.

For researchers and industry professionals seeking reliable information on 3,4,5-trimethoxy-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)benzamide (CAS No. 898631-79-3), this overview highlights its key properties, applications, and market trends. Stay updated with the latest studies to leverage its full potential in your projects.